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Compound of Interest

Compound Name: 2-Chloro-N-ethylacetamide

Cat. No.: B093383

An In-Depth Technical Guide to 2-Chloro-N-ethylacetamide for Advanced Research
Applications

Executive Summary

2-Chloro-N-ethylacetamide is a halogenated amide that serves as a highly versatile and
reactive intermediate in organic synthesis. Its bifunctional nature, possessing both a reactive
chloroacetyl group and a secondary amide, makes it a valuable building block for the
construction of more complex molecular architectures. This guide provides a comprehensive
technical overview for researchers, scientists, and drug development professionals, detailing
the compound's core molecular properties, a validated synthetic protocol with mechanistic
insights, key applications in modern chemistry, and critical safety and handling information. The
objective is to furnish a document that is not only informative but also serves as a practical
resource for laboratory applications, grounded in authoritative scientific data.

Core Molecular Profile

2-Chloro-N-ethylacetamide is identified by its unique combination of a chloro-substituent on
the acetyl group and an ethyl group on the amide nitrogen. This structure dictates its reactivity
and physical properties.

The fundamental physicochemical properties and identifiers for 2-Chloro-N-ethylacetamide
are summarized below.
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Property Value Source(s)
Molecular Formula C4HsCINO [1112][3]
Molecular Weight 121.57 g/mol [3]

CAS Number 105-35-1 [1][2]
IUPAC Name 2-chloro-N-ethylacetamide [1]

N-Ethyl-2-chloroacetamide, N-
Synonyms ) [1112]
Ethylchloroacetamide

Colorless or yellowish
Appearance o T [3]
liquid/solid with a pungent odor

] ] 129 °C (recrystallized from
Melting Point [31[4]
benzene)

Boiling Point 96 °C at 13 Torr [3]

Sparingly soluble in water;
Solubility soluble in organic solvents like  [3]

alcohols and ethers

Synthesis and Mechanistic Insights

The most common and efficient synthesis of 2-Chloro-N-ethylacetamide is achieved through
the acylation of ethylamine with chloroacetyl chloride.[5] This reaction is a classic example of
nucleophilic acyl substitution, a cornerstone of organic chemistry.

Causality of Experimental Design: The choice of reactants is deliberate. Chloroacetyl chloride
is an excellent electrophile due to the electron-withdrawing effects of both the carbonyl oxygen
and the chlorine atom, making the carbonyl carbon highly susceptible to nucleophilic attack.
Ethylamine serves as the nucleophile. A key consideration is the management of the hydrogen
chloride (HCI) byproduct, which is acidic and can protonate the starting ethylamine, rendering it
non-nucleophilic. To prevent this, the reaction is typically conducted in the presence of a base
(e.g., triethylamine or in a biphasic system) to neutralize the acid as it forms, thereby ensuring
the reaction proceeds to completion.
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Visualized Synthetic Workflow
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Reactants & Setup

Base (e.g., Triethylamine)

Ethylamine (Nucleophile) Chloroacetyl Chloride (Electrophile) in Aprotic Solvent

Reaction Vessel
(0°C to RT)

Reaction Complete
(Monitored by TLC)

Work-up év,z Isolation

Quench with Water

i

Liquid-Liquid Extraction

'

Wash Organic Layer
(Acid, Base, Brine)

'

Dry (e.g., Na2S04)

Purififation

Solvent Removal
(Reduced Pressure)

Purification

(Distillation or Recrystallization)

Final Product:
2-Chloro-N-ethylacetamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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